Introduction: A Pivotal Building Block in Modern Medicinal Chemistry
Introduction: A Pivotal Building Block in Modern Medicinal Chemistry
An In-Depth Technical Guide to the Synthesis and Application of N-Methyl-4-(tributylstannyl)imidazole
N-Methyl-4-(tributylstannyl)imidazole is a specialized organotin reagent that serves as a cornerstone in contemporary organic synthesis and drug development. Its significance lies in its ability to act as a versatile coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction.[1] This functionality allows for the precise introduction of the 1-methylimidazol-4-yl moiety into complex molecular architectures. The imidazole ring itself is a privileged scaffold in medicinal chemistry, appearing in numerous pharmaceuticals due to its unique electronic properties and ability to engage in critical hydrogen bonding interactions. This guide provides a comprehensive overview of the synthesis, mechanistic underpinnings, applications, and critical safety protocols associated with N-Methyl-4-(tributylstannyl)imidazole, tailored for researchers and professionals in the chemical and pharmaceutical sciences.
PART 1: Synthesis Protocol
The most reliable and regioselective synthesis of N-Methyl-4-(tributylstannyl)imidazole hinges on a lithium-halogen exchange reaction followed by quenching with an electrophilic tin species. This method circumvents the challenges associated with direct lithiation of the N-methylimidazole ring, which typically favors deprotonation at the C2 position. The use of a 4-halo-N-methylimidazole precursor, particularly the iodo-derivative, ensures the formation of the desired 4-substituted regioisomer.
Detailed Step-by-Step Methodology
Disclaimer: This protocol involves highly reactive and toxic substances. It must be performed by trained personnel in a controlled laboratory environment with appropriate safety measures.
-
Preparation of the Reaction Vessel: A three-necked, round-bottomed flask is flame-dried under a vacuum and subsequently purged with an inert atmosphere (e.g., Argon or Nitrogen). This is crucial to exclude atmospheric moisture and oxygen, which would quench the highly reactive organolithium intermediate.
-
Addition of Starting Material: 4-Iodo-1-methyl-1H-imidazole (1.0 equivalent) is added to the flask, followed by anhydrous tetrahydrofuran (THF) under a positive pressure of inert gas. The solution is stirred until the starting material is fully dissolved.
-
Cooling: The reaction flask is immersed in a dry ice/acetone bath to bring the internal temperature to -78 °C. Maintaining this low temperature is critical to ensure the stability of the organolithium intermediate and prevent side reactions.
-
Lithium-Halogen Exchange: n-Butyllithium (n-BuLi, typically a 1.6 M or 2.5 M solution in hexanes, 1.05 equivalents) is added dropwise via syringe. The addition should be slow to manage any exotherm. The reaction mixture is stirred at -78 °C for approximately 1 hour. Successful formation of the 4-lithio-1-methyl-1H-imidazole intermediate occurs during this step.
-
Stannylation: Tributyltin chloride (Bu₃SnCl, 1.1 equivalents) is added dropwise to the reaction mixture, again ensuring the temperature remains at -78 °C. The lithiated imidazole acts as a nucleophile, attacking the electrophilic tin atom. The mixture is stirred for an additional 1-2 hours at this temperature.
-
Warming and Quenching: The reaction is slowly allowed to warm to room temperature. Once warmed, it is cautiously quenched by the addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).
-
Workup and Extraction: The aqueous layer is separated, and the remaining organic phase is extracted multiple times with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure.
-
Purification: The crude product, a colorless to yellow liquid[2], is purified by vacuum distillation or column chromatography on silica gel to yield the final N-Methyl-4-(tributylstannyl)imidazole.
Quantitative Data Summary
| Reagent | Molar Eq. | Key Parameters | Purpose |
| 4-Iodo-1-methyl-1H-imidazole | 1.0 | N/A | Precursor |
| n-Butyllithium (n-BuLi) | 1.05 | -78 °C, Anhydrous THF | Lithium-Halogen Exchange |
| Tributyltin chloride (Bu₃SnCl) | 1.1 | -78 °C, Anhydrous THF | Stannylation Agent |
| Saturated NH₄Cl (aq) | Excess | Room Temperature | Quenching Agent |
Experimental Workflow Diagram
PART 2: Mechanistic Insights
The success of this synthesis is rooted in the precise control of reactivity through low temperatures and the predictable nature of the lithium-halogen exchange mechanism.
-
Causality of Low Temperature: The 4-lithio-N-methyl-imidazole intermediate is highly reactive and thermally unstable. Performing the reaction at -78 °C prevents its decomposition and minimizes side reactions, such as proton abstraction from the solvent (THF) or other starting materials.
-
Lithium-Halogen Exchange: This is a well-established organometallic reaction. The carbon-iodine bond is polarized, and the more electronegative carbon atom is attacked by the nucleophilic butyl group from n-BuLi. This process is significantly faster than the direct deprotonation of any C-H bond on the imidazole ring, thus ensuring high regioselectivity for the 4-position.
-
Electrophilic Quench (Stannylation): The newly formed carbon-lithium bond is highly polarized, rendering the carbon atom strongly nucleophilic. This nucleophile readily attacks the electron-deficient tin atom in tributyltin chloride, displacing the chloride ion and forming the desired carbon-tin bond.
Reaction Mechanism Diagram
PART 4: Critical Safety, Handling, and Disposal Protocols
Authoritative Grounding: Organotin compounds, particularly trisubstituted variants like tributyltins (TBT), are notoriously toxic and require stringent safety protocols. [3]Exposure can lead to severe health effects, including neurotoxicity, immunotoxicity, and endocrine disruption. [3][4][5]They are also potent marine pollutants with long-term adverse effects on aquatic ecosystems. [6][7]
Trustworthiness: A Self-Validating Safety System
-
Engineering Controls: All manipulations involving N-Methyl-4-(tributylstannyl)imidazole and its precursors (especially tributyltin chloride) MUST be conducted in a certified chemical fume hood to prevent inhalation of vapors. [6]* Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. [8] * Gloves: Wear appropriate chemical-resistant gloves (e.g., heavy-duty nitrile or neoprene). Always inspect gloves before use and remove them with care to avoid skin contamination. [6] * Eye Protection: Chemical safety goggles and a face shield are required.
-
Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are essential.
-
-
Handling: Avoid all direct contact. Do not get in eyes, on skin, or on clothing. [6]In case of skin contact, immediately wash the affected area with soap and water for at least 15 minutes and remove contaminated clothing. [9]* Spill Management: In the event of a spill, evacuate the area. Use an absorbent material or spill pillow to contain the liquid. Place the contaminated material in a clearly labeled, sealed container for hazardous waste disposal. [9][10]Do not touch spilled material without appropriate protective clothing. [10]* Waste Disposal: All waste containing organotin compounds (residual reagent, contaminated labware, purification byproducts) is considered hazardous waste. It must be collected in a designated, sealed container and disposed of according to institutional and governmental regulations. [9]
PART 5: Characterization
The identity and purity of the synthesized N-Methyl-4-(tributylstannyl)imidazole should be confirmed using standard analytical techniques.
-
Physical Properties: The compound is a colorless to yellow liquid. [2] * Density: ~1.04 - 1.128 g/mL at 25 °C [11] * Refractive Index (n20/D): ~1.488 - 1.509 [11]* Spectroscopic Methods:
References
- Organo-tin compounds. (2022-06-30). DCCEEW.
- Toxicity and health effects of selected organotin compounds: a review. PMC.
- Get the Facts: Organotins. Toxic-Free Future.
- Organotin compounds: toxicokinetic aspects. PubMed.
- Organotin Compounds Toxicity: Focus on Kidney. (2018-05-21). Frontiers.
- ORGANOTIN COMPOUNDS. CDC Stacks.
- Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS). National Academies Press.
- Tin and Compounds | Public Health Statement. ATSDR - CDC.
- N-Methyl-4-(tributylstannyl)imidazole 95 446285-73-0. Sigma-Aldrich.
- SAFETY DATA SHEET. (2023-09-01). Fisher Scientific.
- ORGANOTIN COMPOUND, LIQUID, N.O.S. | CAMEO Chemicals. NOAA.
- N-Methyl-4-(tributylstannyl)imidazole 95 446285-73-0. Sigma-Aldrich.
- CAS 446285-73-0|N-Methyl-4-(tributylstannyl)Imidazole. Rlavie.
- N-Methyl-4-(tributylstannyl)imidazole | CAS#:446285-73-0. (2025-08-26). Chemsrc.
- N-Methyl-4-(tributylstannyl)imidazole 95 446285-73-0. Sigma-Aldrich.
- Tributyltin compounds (TBT). Miljøstyrelsen.
- An easy, rapid and inexpensive method to monitor tributyltin (TBT) toxicity in the laboratory. (2025-08-06). ResearchGate.
- Stille reaction. Wikipedia.
- 1-Methyl-4-(tributylstannyl)-1H-imidazole | C16H32N2Sn | CID 21901141. PubChem.
- CN104610343A - One-pot synthesis method of iodomethyl tributyltin. Google Patents.
Sources
- 1. Stille reaction - Wikipedia [en.wikipedia.org]
- 2. CAS 446285-73-0|N-Methyl-4-(Tributylstannyl)Imidazole [rlavie.com]
- 3. Organotin compounds: toxicokinetic aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Frontiers | Organotin Compounds Toxicity: Focus on Kidney [frontiersin.org]
- 5. Tin and Compounds | Public Health Statement | ATSDR [wwwn.cdc.gov]
- 6. fishersci.fr [fishersci.fr]
- 7. www2.mst.dk [www2.mst.dk]
- 8. stacks.cdc.gov [stacks.cdc.gov]
- 9. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) [web.stanford.edu]
- 10. ORGANOTIN COMPOUND, LIQUID, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
- 11. N-Methyl-4-(Tributylstannyl)imidazol 95% | Sigma-Aldrich [sigmaaldrich.com]
- 12. 1-Methyl-4-(tributylstannyl)-1H-imidazole | C16H32N2Sn | CID 21901141 - PubChem [pubchem.ncbi.nlm.nih.gov]
